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Compound of Interest

Compound Name: AC-94149

Cat. No.: B050279

Disclaimer: Information regarding the compound "AC-94149" is not available in the public
domain or scientific literature based on the conducted search. The following application notes
and protocols are presented as a generalized framework for the evaluation of a novel
insecticide, using common industry practices and methodologies. The specific details would
need to be adapted based on the actual chemical and biological properties of AC-94149.

Introduction

The development of new agricultural chemicals is essential for managing insect pests that
threaten global food production. This document outlines the hypothetical application and
evaluation of AC-94149, a novel insecticidal candidate. The protocols described herein cover
the initial screening, mode of action studies, and preliminary efficacy assessments.

Hypothetical Mechanism of Action: Nervous System
Disruption

For the purpose of this illustrative guide, we will hypothesize that AC-94149 acts as a potent
antagonist of insect nicotinic acetylcholine receptors (hAAChRs). This mode of action is a
common target for insecticides.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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